2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid
Overview
Description
2-Methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid, also known as MTPPA, is an organic compound composed of a carboxylic acid and a tetrazole. It is a colorless solid with a melting point of 157-160 °C. MTPPA is a versatile compound with a wide range of applications in scientific research. It can be used as a reactant in organic synthesis, as a reagent in biochemistry, and as a catalyst in chemical reactions. In addition, it has been studied extensively for its biochemical and physiological effects on living organisms.
Scientific Research Applications
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid has a wide range of applications in scientific research. It can be used as a reactant in organic synthesis, as a reagent in biochemistry, and as a catalyst in chemical reactions. In addition, it has been studied extensively for its biochemical and physiological effects on living organisms. For example, it has been used to study the effects of oxidative stress on cells and to investigate the role of reactive oxygen species in the regulation of cell signaling pathways. It has also been used to study the effects of DNA damage and repair mechanisms in cells, as well as the role of apoptosis in cell death.
Mechanism of Action
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid acts as an inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of arachidonic acid metabolites. By inhibiting this enzyme, 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid can reduce the production of arachidonic acid metabolites and thus reduce inflammation. In addition, 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid can act as an antioxidant, as it can scavenge free radicals and reactive oxygen species. This can help to protect cells from oxidative damage.
Biochemical and Physiological Effects
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid has been studied extensively for its biochemical and physiological effects on living organisms. It has been shown to reduce inflammation by inhibiting the enzyme 5-lipoxygenase. In addition, it can act as an antioxidant, scavenging free radicals and reactive oxygen species and thus protecting cells from oxidative damage. It has also been shown to have anti-cancer effects, as it can inhibit the growth of tumor cells in vitro. Finally, it has been found to have anti-apoptotic effects, as it can prevent the induction of apoptosis in cells.
Advantages and Limitations for Lab Experiments
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid has several advantages for use in lab experiments. It is a stable compound with a wide range of applications in scientific research. In addition, it is relatively inexpensive and easy to obtain. However, there are some limitations to its use. For example, it is not soluble in water, so it must be dissolved in an organic solvent before use. In addition, it can be toxic if inhaled or ingested, so it must be handled with care.
Future Directions
The potential applications of 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid are vast and varied. In the future, it could be used to develop new drugs for the treatment of inflammatory and autoimmune diseases, as well as to study the effects of oxidative stress on cells. In addition, it could be used to investigate the role of reactive oxygen species in the regulation of cell signaling pathways and to study the effects of DNA damage and repair mechanisms in cells. Finally, it could be used to develop new anti-cancer drugs and to investigate the role of apoptosis in cell death.
Synthesis Methods
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid can be synthesized from the reaction between 2-methyl-2-propanol and 1H-1,2,3,4-tetrazole in the presence of an acid catalyst. The reaction is conducted at a temperature of 80-90°C for a period of 1-2 hours. The reaction produces a white solid product, which is then purified using recrystallization. The purified product has a melting point of 157-160°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid involves the reaction of 2-methylacrylic acid with sodium azide followed by reduction of the resulting azido compound with hydrogen gas in the presence of a palladium catalyst.", "Starting Materials": [ "2-methylacrylic acid", "sodium azide", "hydrogen gas", "palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 2-methylacrylic acid in water and add sodium azide to the solution.", "Step 2: Heat the mixture to reflux for several hours until the reaction is complete.", "Step 3: Cool the reaction mixture and filter off any precipitated sodium salts.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the crude azido compound.", "Step 5: Dissolve the crude azido compound in methanol and add a palladium catalyst.", "Step 6: Bubble hydrogen gas through the solution for several hours until the reaction is complete.", "Step 7: Filter off any palladium catalyst and concentrate the solution under reduced pressure to obtain the final product, 2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid." ] } | |
CAS RN |
716358-44-0 |
Product Name |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
Molecular Formula |
C5H8N4O2 |
Molecular Weight |
156.1 |
Purity |
95 |
Origin of Product |
United States |
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